4-(3-(3-Chlorophenyl)acryloyl)phenyl 3-phenylacrylate
Overview
Description
“4-(3-(3-Chlorophenyl)acryloyl)phenyl 3-phenylacrylate” is a chemical compound with the molecular formula C24H17ClO3 . Its average mass is 388.843 Da .
Physical And Chemical Properties Analysis
The molecular weight of “4-(3-(3-Chlorophenyl)acryloyl)phenyl 3-phenylacrylate” is 388.843 . Other physical and chemical properties such as density, boiling point, and melting point are not provided in the available resources.Scientific Research Applications
Coumarin Synthesis and Applications
Overview: Coumarins are a class of naturally occurring heterocyclic compounds with diverse pharmacological properties. The compound you’ve mentioned, 4-(3-(3-Chlorophenyl)acryloyl)phenyl 3-phenylacrylate, can be utilized in coumarin synthesis.
Synthesis: Researchers have achieved the synthesis of 3-(3-(4-chlorophenyl)acryloyl)-2H-chromen-2-one using an eco-friendly catalyst, Zn[(L)-Proline]₂, via a conventional method and microwave-assisted irradiation . The process involves condensation of salicyaldehyde with ethyl acetate in the presence of L-Proline, followed by Pechmann coupling to yield the desired coumarin.
Applications:- Antimicrobial Properties : Coumarins exhibit antibacterial and antifungal activities. This compound could be explored for its potential as an antimicrobial agent .
- Medicinal Chemistry : Coumarins are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects. Researchers could investigate this compound’s medicinal properties .
- Fluorescent Probes : Certain coumarins serve as fluorescent probes in biological studies. This compound might find applications in fluorescence imaging or sensing .
- Photophysical Studies : Researchers can explore its photophysical properties, such as fluorescence emission and absorption spectra, for various applications .
Indole Derivatives and Antiviral Activity
Overview: Indole derivatives are another class of bioactive compounds. Let’s explore potential applications related to this compound.
Indole Derivatives:- Antiviral Activity : Researchers have investigated 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole for antiviral activity against RNA and DNA viruses. This compound could be evaluated for its antiviral potential .
Conclusion
The compound 4-(3-(3-Chlorophenyl)acryloyl)phenyl 3-phenylacrylate holds promise in coumarin synthesis and may have applications in antimicrobial research and medicinal chemistry. Additionally, its indole derivative could contribute to antiviral studies. Further investigations are warranted to unlock its full potential in these fields . If you need more information or have additional queries, feel free to ask! 😊
Safety and Hazards
properties
IUPAC Name |
[4-[(E)-3-(3-chlorophenyl)prop-2-enoyl]phenyl] (E)-3-phenylprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17ClO3/c25-21-8-4-7-19(17-21)9-15-23(26)20-11-13-22(14-12-20)28-24(27)16-10-18-5-2-1-3-6-18/h1-17H/b15-9+,16-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKRDGGIYNRHLAI-KAVGSWPWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)C(=O)C=CC3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)OC2=CC=C(C=C2)C(=O)/C=C/C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-(3-Chlorophenyl)acryloyl)phenyl 3-phenylacrylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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